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Teratogenic Effects & Key Evidence

The primary evidence for the teratogenic potential of methyl salicylate comes from an animal study, which

is summarized in the table below.

Study Model
Route of
Administration

Key Teratogenic
Findings

Proposed Mechanism

Pregnant

hamsters (at
7d9h of

gestation) [1]

Oral or Topical Failure of neural tube

fusion, especially in the
developing brain [1].

Serum salicylate reaches the

maternal circulation after topical
exposure, producing teratogenic

levels [1].

Regulatory Risk Assessment & Safe Limits

Based on the identified hazards, regulatory bodies have established safe use concentrations for methyl

salicylate in finished products. The following table outlines the maximum safe concentrations for different

product types, with a particular focus on products intended for children.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s535234?utm_src=pdf-body
https://www.smolecule.com/products/s535234?utm_src=pdf-interest
https://www.smolecule.com/products/s535234?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6665740/
https://pubmed.ncbi.nlm.nih.gov/6665740/
https://pubmed.ncbi.nlm.nih.gov/6665740/
https://www.smolecule.com/products/s535234?utm_src=pdf-body
https://www.smolecule.com/products/s535234?utm_src=pdf-body
https://www.smolecule.com/products/s535234?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Product Category
Specific Product
Type

Maximum Safe
Concentration

Notes

Products for children (0-
3 years)

Toothpaste 0.4% [2] ---

Other products 0.02% [2] Applies to products other

than toothpaste.

General & Children's
Products (UK
Regulations)

Toothpaste

(General)

2.5% [3] Applies to general

population.

Mouthwash
(Children 6-10)

0.1% [3] ---

Mouthwash
(Children >10 &

Adults)

0.4% [3] ---

Lip Products

(Children >1 &
Adults)

0.03% [3] ---

Eye Make-up &
Make-up Remover

0.002% [3] This is a very low
concentration, reflecting

high sensitivity.

Experimental Protocol: Teratology Study

For researchers needing to evaluate the teratogenic potential of other compounds, here is a detailed

methodology based on the cited hamster study [1].
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Title: Teratology Study Workflow

1. Animal Model and Husbandry

Species: Syrian hamsters.
Housing: Standard laboratory conditions with a 12-hour light/dark cycle.

Diet: Ad libitum access to standard chow and water.
Mating: House females with males overnight, check for sperm-positive vaginal smear the next

morning. Designate this day as Day 0 of gestation [1].

2. Dosing Regimen

Test Article: Methyl salicylate.

Administration Routes: Oral gavage and topical application.
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Timing: Administer a single dose on Day 7, 9 hours (7d9h) of gestation. This timing corresponds to

the critical period of neurulation [1].
Control Group: Administer the vehicle only to a control group.

3. Sample Collection

Euthanasia: Humanely euthanize the dams on Day 9 of gestation.
Embryo Collection: Surgically remove the uterine horns and collect all embryos [1].

Blood Collection: Collect maternal blood via cardiac puncture or other appropriate method at various
time points post-dosing to analyze serum salicylate levels [1].

4. Embryo Examination

Macroscopic Analysis: Examine embryos under a dissecting microscope for gross morphological
abnormalities.

Key Endpoint: Specifically check for failure of neural tube closure in the cranial region [1].

5. Data and Serum Analysis

Record Keeping: Record the number of resorptions, live fetuses, and malformations for each dam.

Bioanalysis: Use a validated method (e.g., HPLC) to determine the concentration of salicylate in the
serum samples [1].

Modern Risk Assessment Frameworks

New Approach Methodologies (NAMs) are being developed to make protective safety decisions for

developmental and reproductive toxicity (DART) without generating new animal data [4].
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Title: DART NAMs Framework

This framework uses a tiered, iterative approach [4]:

Tier 0: In Silico Screening: Use computational tools (e.g., Derek Nexus, OECD QSAR Toolbox) to
predict general DART hazards and specific receptor activity (e.g., Estrogen Receptor) [4].

Tier 1: Bioactivity Assessment (NAM Toolbox):
Broad Screening: Use high-throughput transcriptomics (HTTr) in multiple cell lines and cell

stress panels to detect bioactivity.
Targeted Assays: Perform in vitro pharmacological profiling across key molecular targets and

use stem cell-based assays to model early development.
Point of Departure (PoD): Calculate the bioactivity PoD from these assays [4].

Integration & Decision:
Exposure Prediction: Estimate human systemic exposure using physiologically based kinetic

(PBK) models.
Bioactivity:Exposure Ratio (BER): Compare the bioactivity PoD to the predicted human

exposure. A BER > 1 is considered protective and indicates low risk [4].

Key Takeaways for Researchers
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Established Hazard: Methyl salicylate is a confirmed animal teratogen, primarily causing neural

tube defects [1].
Risk is Route-Dependent: Topical application can lead to significant systemic absorption, resulting in

serum salicylate levels comparable to oral dosing [1].
Regulatory Action: This hazard is the basis for strict, product-specific concentration limits set by

bodies like the SCCS [2] [3].
Modern Tools: NAMs offer a promising, human-relevant pathway for DART risk assessment by

integrating bioactivity and exposure data [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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